Cas no 26544-27-4 (2,4,8,10-Tetraoxa-3,9-diphosphaspiro[5.5]undecane,3,9-bis(isodecyloxy)-)

• Product Name: 2,4,8,10-Tetraoxa-3,9-diphosphaspiro[5.5]undecane,3,9-bis(isodecyloxy)-
• CAS No: 26544-27-4
• MF: C₂₅H₅₀O₆P₂
• MW: 508.60843038559
• CID: 262393
• PubChem ID: 11398080
• Update Time: 2025-04-19

2,4,8,10-Tetraoxa-3,9-diphosphaspiro[5.5]undecane,3,9-bis(isodecyloxy)- Chemical and Physical Properties

Names and Identifiers

• 2,4,8,10-Tetraoxa-3,9-diphosphaspiro[5.5]undecane,3,9-bis(isodecyloxy)-
• 3,9-bis(isodecyloxy)-2,4,8,10-tetraoxa-3,9-diphosphaspiro[5.5]undecane
• 3,9-Bis(8-methylnonyloxy)-2,4,8,10-tetraoxa-3,9-di
• 3,9-Bis(isodesyloxy)-2,4,8,10-tetraoxa-3,9-diphosphaspiro[5.5]undecane
• 4,8,10-Tetraoxa-3,9-diphosphaspiro[5.5]undecane,3,9-bis(isodecyloxy)-2 8,10-tetraoxa-3,9-diphosphaspiro[5.5]undecane,3,9-bis(isodecyloxy)-4 8,10-tetraoxa-3,9-diphosphaspiro[5.5]undecane,3,9-bis(isodecyloxy)-4 2,4,8,10-Tetraoxa-3,9-diphosphaspiro[5.5]undecane,3,9-bis(isodecyloxy)
• Diisodecyl pentaerythritol diphosphite
• Phosphorousacid, cyclic neopentanetetrayl diisodecyl ester (8CI)
• Phosphorous acid, isodecylester, cyclic diester with pentaerythritol (7CI)
• Isodecyl alcohol, cyclicneopentanetetrayl phosphite (2:1) (7CI)
• Di(isodecyl) pentaerythrityldiphosphite
• Doverphos 1220
• HI-M-O
• Pentaerythritol bis(isodecyl phosphite)
• Weston 600
• Yiphos 3010
• 2,4,8,10-Tetraoxa-3,9-diphosphaspiro[5.5]undecane, 3,9-bis(isodecyloxy)-
• PHOSPHOROUS ACID, ISODECYL ESTER, CYCLIC DIESTER WITH PENTAERYTHRITOL
• 3, 9-bis(8-methylnonoxy)-2, 4, 8, 10-tetraoxa-3, 9-diphosphaspiro[5.5]undecane
• Q27251612
• 3,9-bis(8-methylnonoxy)-2,4,8,10-tetraoxa-3,9-diphosphaspiro[5.5]undecane
• UNII-149I22YK0I
• SCHEMBL8853636
• PHOSPHOROUS ACID, CYCLIC NEOPENTANETETRAYL DIISODECYL ESTER
• 149I22YK0I
• 2,4,8,10-Tetraoxa-3,9-diphosphaspiro(5.5)undecane, 3,9-bis(isodecyloxy)-
• EINECS 247-779-5
• 3,9-Bis(isodecyloxy)-2,4,8,10-tetraoxa-3,9-diphosphaspiro(5.5)undecane
• W-110664
• ISODECYL ALCOHOL, CYCLIC NEOPENTANETETRAYL PHOSPHITE
• 26544-27-4

• Inchi： 1S/C25H50O6P2/c1-23(2)15-11-7-5-9-13-17-26-32-28-19-25(20-29-32)21-30-33(31-22-25)27-18-14-10-6-8-12-16-24(3)4/h23-24H,5-22H2,1-4H3
• InChI Key： YLUZWKKWWSCRSR-UHFFFAOYSA-N
• SMILES： P1(OCCCCCCCC(C)C)OCC2(COP(OCCCCCCCC(C)C)OC2)CO1

Computed Properties

• Exact Mass: 508.30800
• Monoisotopic Mass: 508.308262
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 33
• Rotatable Bond Count: 18
• Complexity: 476
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 3
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 55.4
• XLogP3: 8

Experimental Properties

• Boiling Point: 531.1°Cat760mmHg
• Flash Point: 344.6°C
• PSA: 82.56000
• LogP: 8.54660